Cas no 13754-35-3 ([4-(2-chlorobenzoyl)piperazin-1-yl]-(2-chlorophenyl)methanone)

• Product Name: [4-(2-chlorobenzoyl)piperazin-1-yl]-(2-chlorophenyl)methanone
• CAS No: 13754-35-3
• MF: C₁₈H₁₆Cl₂N₂O₂
• MW: 363.237842559814
• CID: 1244985
• PubChem ID: 259489
• Update Time: 2025-04-20

[4-(2-chlorobenzoyl)piperazin-1-yl]-(2-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(2-chlorobenzoyl)piperazin-1-yl]-(2-chlorophenyl)methanone
• NCIOpen2_009608
• 1,4-Bis-&lt
• 2-chlor-benzoyl&gt
• -piperazin
• AC1Q5FIP
• NSC89458
• 1,4-bis-(2-chloro-benzoyl)-piperazine
• Oprea1_641675
• AC1L617M
• Oprea1_701118
• piperazine-1,4-diylbis[(2-chlorophenyl)methanone]
• SureCN10723816
• 1,4-Bis-(2-chlor-benzoyl)-piperazin
• ST50779494
• NCIOpen2_009608; 1,4-Bis-< 2-chlor-benzoyl> -piperazin; AC1Q5FIP; NSC89458; 1,4-bis-(2-chloro-benzoyl)-piperazine; Oprea1_641675; AC1L617M; Oprea1_701118; piperazine-1,4-diylbis[(2-chlorophenyl)methanone]; SureCN10723816; 1,4-Bis-(2-chlor-benzoyl)-piperazin; ST50779494;
• Piperazine, 1,4-bis(2-chlorobenzoyl)- (9CI)
• Z52115539
• AKOS000595709
• CCG-311107
• 13754-35-3
• DTXSID00293430
• SCHEMBL10723816
• NSC-89458

• Inchi： 1S/C18H16Cl2N2O2/c19-15-7-3-1-5-13(15)17(23)21-9-11-22(12-10-21)18(24)14-6-2-4-8-16(14)20/h1-8H,9-12H2
• InChI Key： FMVGYZXYYDCOQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCN(C(C2C=CC=CC=2Cl)=O)CC1)=O

Computed Properties

• Exact Mass: 362.05908
• Monoisotopic Mass: 362.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62
• LogP: 3.46740